Cas no 75689-09-7 (4-Bromo-2-(methoxyimino)-3-oxobutanoic acid)
75689-09-7 structure
Product Name:4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
CAS No:75689-09-7
MF:C5H6BrNO4
MW:224.009440898895
CID:2674605
PubChem ID:53651215
Update Time:2025-04-21
4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methoxyimino-3-oxobutyric acid
- 4-bromo-2-methoxyiminoacetoacetic acid
- 4-BROMO-2-(METHOXYIMINO)-3-OXOBUTANOIC ACID
- DB-205776
- 537693-38-2
- AMTTUPGTZVAKBF-UHFFFAOYSA-N
- 4-bromo-2-methoxyimino-3-oxo-butyric acid
- DTXSID20705686
- 4-bromo-2-methoxyimino-3-oxo butyric acid
- SCHEMBL4811123
- 75689-09-7
- 4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
-
- Inchi: 1S/C5H6BrNO4/c1-11-7-4(5(9)10)3(8)2-6/h2H2,1H3,(H,9,10)
- InChI Key: AMTTUPGTZVAKBF-UHFFFAOYSA-N
- SMILES: BrCC(C(C(=O)O)=NOC)=O
Computed Properties
- Exact Mass: 222.94802Da
- Monoisotopic Mass: 222.94802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 76Ų
4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
75689-09-7 (4-Bromo-2-(methoxyimino)-3-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk